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Get Quote

The formula [Au(dppe)2]Cl describes a coordination compound. Here is a breakdown of its likely

components and properties:

Component Description

Central Metal Ion Gold (Au), most likely in the +1 oxidation state (Au(I)).

Ligands Two dppe molecules. Dppe is the abbreviation for 1,2-
Bis(diphenylphosphino)ethane, a bidentate phosphine ligand.

Counter Ion Chloride (Cl⁻).

Coordination
Geometry

Likely linear or near-linear at the gold center.

Coordination
Number

2 (if dppe is chelating, it satisfies this with two P atoms).

Electron Count Typically a d¹⁰ complex, often diamagnetic.

Key Inferences:

Ligand Role: Dppe is a well-known chelating ligand, meaning its two phosphorus donor atoms bind
to the same gold center, forming a stable ring structure. This makes the complex very stable [1].
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Chloride's Role: The chloride ion is likely an outer-sphere counterion that balances the positive

charge of the [Au(dppe)2]⁺ complex cation. This is a common feature in coordination compounds,
as seen in examples like [Co(NH₃)₆]Cl₃ [2].

Properties and Applications: Gold(I) phosphine complexes are extensively studied in fields like
catalysis and medicinal chemistry. A well-known example is the anti-arthritic drug Auranofin. While

the specific biological activity of [Au(dppe)2]Cl is not detailed here, its structure suggests it could
be investigated for similar therapeutic applications.

Proposed Characterization Workflow

To thoroughly characterize a compound like [Au(dppe)2]Cl, researchers would follow a multi-technique

approach. The diagram below outlines a potential experimental workflow.
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Proposed experimental workflow for characterizing [Au(dppe)2]Cl.

Detailed Methodologies:

Elemental Analysis (EA): This technique verifies the empirical formula by determining the weight

percentages of carbon, hydrogen, and other elements in the compound.
Nuclear Magnetic Resonance (NMR) Spectroscopy:

³¹P NMR: This is a critical technique for phosphine complexes. It would show a single peak,
confirming the equivalence of the phosphorus atoms in both dppe ligands.

¹H NMR: Used to confirm the structure of the dppe ligand and the integrity of the complex.
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Mass Spectrometry (MS):
Electrospray Ionization Mass Spectrometry (ESI-MS) would be ideal. It would likely show a
peak for the [Au(dppe)2]⁺ cation, confirming the molecular mass of the complex.

Single-Crystal X-Ray Diffraction (SCXRD):
This is the most powerful technique for definitive structural characterization. It would

unambiguously confirm the gold's oxidation state, coordination geometry, bond lengths, and
bond angles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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